N-(3-acetylphenyl)-2-azidoacetamide

• IUPAC Name: N-(3-acetylphenyl)-2-azidoacetamide
• InChI: InChI=1S/C10H10N4O2/c1-7(15)8-3-2-4-9(5-8)13-10(16)6-12-14-11/h2-5H,6H2,1H3,(H,13,16)
• InChI Key: AWGYJTGMOQPBHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CN=[N+]=[N-]
• Molecular Formula: C10H10N4O2
• Molecular Weight: 218.21 g/mol

Description

N-(3-acetylphenyl)-2-azidoacetamide is a chemical compound that is also known by several synonyms such as 3’-Acetamidoacetophenone, N-3-acetylphenyl acetamide, 3’-N-acetylamino acetophenone, 3’-acetylacetanilide, and others. It has a molecular formula of C10H11NO2.

Scientific Research Applications

Synthesis and Building Blocks

• Synthesis of Thiophenes : N-(3-acetylphenyl)-2-azidoacetamide has been used in the synthesis of novel 3-acetyl-2-aminothiophenes, which are important in creating thiophene azo dyes. This process involves a modified Gewald reaction, indicating the compound's role in facilitating complex organic syntheses (Eller & Holzer, 2006).

• Heterocyclic Synthesis : In the field of heterocyclic chemistry, this compound has contributed to the synthesis of various heterocyclic compounds. For example, its use in the preparation of 1,3-dipolar cycloaddition reactions has been instrumental in creating compounds with potential applications in pharmaceuticals and materials science (Hunnur, Latthe, & Badami, 2005).

• Biological Activity : Functionalized thieno[2,3-b]pyridines bearing azidoacetamide fragments, derived from compounds like this compound, have shown strong herbicide antidote properties. This demonstrates its potential in agricultural sciences (Dotsenko et al., 2019).

Enzymatic Inhibition

• Inhibition of N-acetylglucosaminyl Transfer : this compound derivatives have been synthesized and tested as inhibitors of β-N-acetylglucosaminase. This enzyme is crucial in the metabolism of sugars, and the inhibition properties of these compounds can be significant in understanding metabolic pathways and designing drugs (Takaoka, Kajimoto, & Wong, 1993).

Analytical Applications

• Thermal Decomposition Studies : The thermal decomposition of compounds like 2-azidoacetamide, closely related to this compound, has been studied using techniques like ultraviolet photoelectron spectroscopy. Such studies are important in understanding the stability and decomposition pathways of complex organic compounds, which is crucial in the design of materials and pharmaceuticals (Dyke et al., 2004).